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Compound of Interest

Compound Name: Methyl 3-(2-oxoethyl)benzoate

Cat. No.: B169735

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and
physicochemical properties of Methyl 3-(2-oxoethyl)benzoate (CAS No. 124038-37-5). The
information is intended for professionals in research and drug development who may be
working with this compound.

Chemical Identity and Physical Properties

Methyl 3-(2-oxoethyl)benzoate, with the molecular formula C10H1003 and a molecular weight
of 178.18 g/mol , is a benzoate ester derivative.[1] Its structure consists of a methyl benzoate
core with an oxoethyl group at the meta position. While comprehensive experimental data is
limited, the following table summarizes its known and predicted physical and chemical
properties.
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Property Value Source(s)
CAS Number 124038-37-5 [1]
Molecular Formula C10H1003 [1]
Molecular Weight 178.18 g/mol [1]
Boiling Point 297.1 £ 23.0 °C (Predicted) [2]
Density 1.131 g/cm3 [2]

2-8 °C or under -20°C in an

Storage Temperature )
inert atmosphere

[2](3]

Purity >95%

[3]

Safety and Hazard Information

A complete Safety Data Sheet (SDS) for Methyl 3-(2-oxoethyl)benzoate is not readily

available in public domains. However, based on information from chemical suppliers, the

following hazard and precautionary statements are associated with this compound. It is

imperative to handle this chemical with caution in a well-ventilated laboratory setting.
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Hazard Class GHS Pictogram

Hazard Statements

Precautionary
Statements

Skin Irritation GHSO07

H315: Causes skin

irritation.

P264: Wash skin
thoroughly after
handling. P280: Wear
protective
gloves/protective
clothing/eye
protection/face
protection.
P333+P313: If skin
irritation or rash
occurs: Get medical

advice/attention.

Eye Irritation GHSO07

H319: Causes serious

eye irritation.

P280: Wear protective
gloves/protective
clothing/eye
protection/face
protection.
P337+P313: If eye
irritation persists: Get
medical

advice/attention.

Skin Sensitization GHSO07

H317: May cause an

allergic skin reaction.

P261: Avoid breathing
dust/fume/gas/mist/iva
pors/spray. P280:
Wear protective
gloves/protective
clothing/eye
protection/face
protection.
P333+P313: If skin
irritation or rash
occurs: Get medical

advice/attention.
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General Handling Precautions:

e Handle in accordance with good industrial hygiene and safety practices.
e Use in a well-ventilated area, preferably in a chemical fume hood.

e Avoid contact with skin, eyes, and clothing.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

e Wash hands thoroughly before and after handling.

o Store in a tightly sealed container in a cool, dry place away from incompatible materials.

Experimental Protocols

Detailed experimental protocols for the synthesis and biological evaluation of Methyl 3-(2-
oxoethyl)benzoate are not extensively published. The following sections provide a putative
synthesis protocol based on general organic chemistry principles and a standard workflow for
assessing the biological activity of a novel compound.

Putative Synthesis of Methyl 3-(2-oxoethyl)benzoate

A potential synthetic route to Methyl 3-(2-oxoethyl)benzoate could involve the oxidation of the
corresponding alcohol, Methyl 3-(2-hydroxyethyl)benzoate.

Reaction Scheme:
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Synthesis of Methyl 3-(2-oxoethyl)benzoate

Solvent \
(e.g., Dichloromethaney

R Agueous Workup

Oxidizing Agent
(e.g., PCC, Dess-Martin periodinane)

G/Iethyl 3-(2-hydroxyethyl)benzoate

Click to download full resolution via product page
Caption: Putative synthesis of Methyl 3-(2-oxoethyl)benzoate via oxidation.

Materials:

Methyl 3-(2-hydroxyethyl)benzoate

Pyridinium chlorochromate (PCC) or Dess-Martin periodinane

Anhydrous dichloromethane (DCM)

Silica gel for column chromatography

Standard laboratory glassware and equipment
Procedure:

» Dissolve Methyl 3-(2-hydroxyethyl)benzoate in anhydrous DCM in a round-bottom flask
under an inert atmosphere (e.g., nitrogen or argon).

e Add the oxidizing agent (e.g., PCC or Dess-Martin periodinane) portion-wise to the stirred
solution at room temperature.
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» Monitor the reaction progress by thin-layer chromatography (TLC).

» Upon completion, quench the reaction by adding a suitable quenching agent (e.g., sodium
thiosulfate for Dess-Martin periodinane).

 Filter the reaction mixture through a pad of celite or silica gel to remove solid byproducts.

o Wash the filtrate with saturated aqueous sodium bicarbonate solution and brine.

e Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

 Filter and concentrate the organic layer under reduced pressure to obtain the crude product.

o Purify the crude product by flash column chromatography on silica gel using an appropriate
eluent system (e.g., a gradient of ethyl acetate in hexanes).

o Characterize the final product by spectroscopic methods (e.g., *H NMR, 3C NMR, and mass
spectrometry).

General Workflow for In Vitro Cytotoxicity Assessment

To evaluate the potential biological activity of Methyl 3-(2-oxoethyl)benzoate, a standard in
vitro cytotoxicity assay, such as the MTT assay, can be performed. This assay assesses the
metabolic activity of cells and is a common initial screening method.
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Caption: General workflow for an MTT-based in vitro cytotoxicity assay.

In Vitro Cytotoxicity Assay Workflow
Cell Seeding
(e.g., Cancer cell line)

Compound Treatment
(Varying concentrations of
Methyl 3-(2-oxoethyl)benzoate)

Incubation
(e.g., 24, 48, 72 hours)
(MTT Reagent Additior)

Incubation
(Formation of formazan crystals)
(Solubilization of Formazar)
Absorbance Measurement
(e.g., at 570 nm)

Data Analysis
(Calculation of ICso)

Click to download full resolution via product page

<—

© 2025 BenchChem. All rights reserved. 7/9

Tech Support


https://www.benchchem.com/product/b169735?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratpry

Check Availability & Pricing

Biological Activity and Signaling Pathways

Currently, there is a lack of published scientific literature detailing the specific biological
activities or the involvement of Methyl 3-(2-oxoethyl)benzoate in any signaling pathways. The
structurally related compound, methyl benzoate, has been investigated for its potential as an
environmentally safe insecticide.[4] Analogs of methyl benzoate have also been studied as
modulators of DNA methylation in hepatocellular carcinoma.[5] These studies suggest that the
benzoate scaffold can be a starting point for developing biologically active molecules. Further
research is required to elucidate the specific biological profile of Methyl 3-(2-
oxoethyl)benzoate.

Conclusion

This technical guide consolidates the currently available information on the safety, handling,
and properties of Methyl 3-(2-oxoethyl)benzoate. While a comprehensive safety profile and
detailed experimental data are limited, the provided information serves as a crucial starting
point for researchers. It is essential to exercise caution and adhere to standard laboratory
safety protocols when handling this compound. Further investigation into its synthesis,
biological activity, and potential mechanisms of action is warranted to fully understand its
scientific and therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of
Methyl 3-(2-oxoethyl)benzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b169735#methyl-3-2-oxoethyl-benzoate-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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